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Compound of Interest

Compound Name: Trimethylsilyl methanesulfonate

Cat. No.: B167855

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsilyl methanesulfonate (TMS-OMs), with CAS number 10090-05-8, is a versatile
organosilicon reagent widely employed in organic synthesis. It serves as a potent
trimethylsilylating agent, primarily utilized for the protection of various functional groups,
including alcohols and amines, and as a catalyst or reagent in a range of synthetic
transformations. Its utility in enhancing the volatility of polar compounds also makes it a
valuable derivatizing agent for gas chromatography (GC) analysis. This technical guide
provides a comprehensive overview of its properties, applications, and detailed experimental
protocols.

Physicochemical and Safety Data

The key physical, chemical, and safety properties of Trimethylsilyl methanesulfonate are
summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties
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Property Value Reference(s)
CAS Number 10090-05-8 [1]

Molecular Formula C4H1203SSi [1]

Molecular Weight 168.29 g/mol [11[2]
Appearance Colorless liquid [1]

Boiling Point 103-104 °C at 25 mmHg

Density 1.09 g/mL at 25 °C

Refractive Index (n20/D) 1.422 [1]

Trimethylsilyl mesylate,
Synonyms Methanesulfonic acid [1]

trimethylsilyl ester

Table 2: Safety Information

Hazard Category GHS Classification  Pictogram Hazard Statement
N Flammable Liquid, H226: Flammable
Flammability GHS02 o
Category 3 liquid and vapor

Store in a well-
Storage ventilated place. Keep

cool.

Dispose of
) contents/container to
Disposal
an approved waste

disposal plant.

Note: This is not an exhaustive list of all safety precautions. Always consult the full Safety Data
Sheet (SDS) before handling this chemical.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of Trimethylsilyl
methanesulfonate.

Table 3: Spectroscopic Data Summary

Spectroscopy Type Key Peaks/Signals Source
1H NMR Data available on PubChem [2]
13C NMR Data available on PubChem [2]
IR (ATR) Data available on PubChem [2]
GC-MS Data available on PubChem [2]

Applications in Organic Synthesis

Trimethylsilyl methanesulfonate is a valuable reagent in a variety of organic transformations.
Its primary applications include:

e Protection of Alcohols and Amines: It is widely used to introduce the trimethylsilyl (TMS)
protecting group to hydroxyl and amino functionalities. The resulting silyl ethers and silylated
amines exhibit increased stability in non-polar solvents and are protected from a range of
reaction conditions.[1]

» Derivatization for Gas Chromatography: By converting polar analytes into their more volatile
TMS derivatives, this reagent significantly improves their separation and detection in GC
analysis.[1]

» Catalysis and Reagent in Synthesis: It is involved as a reactant or reagent in various
synthetic methodologies, including the reduction of esters to ethers and regioselective
dehydration reactions.[3]

Experimental Protocols

The following sections provide detailed methodologies for key applications of Trimethylsilyl
methanesulfonate.

General Protocol for the Protection of Primary Alcohols
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This protocol describes a general procedure for the trimethylsilylation of a primary alcohol using
Trimethylsilyl methanesulfonate.

Materials:

Primary alcohol

Trimethylsilyl methanesulfonate

Anhydrous pyridine or triethylamine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Standard laboratory glassware for inert atmosphere reactions

Magnetic stirrer
Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under
an inert atmosphere (e.g., nitrogen or argon), dissolve the primary alcohol in anhydrous
DCM.

e Cool the solution to 0 °C using an ice bath.

e Add 1.1 to 1.5 equivalents of anhydrous pyridine or triethylamine to the stirred solution.
e Slowly add 1.1 equivalents of Trimethylsilyl methanesulfonate dropwise via a syringe.
 Allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

e Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium
chloride.

o Separate the organic layer and extract the aqueous layer twice with DCM.
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (NazS0Oa),
filter, and concentrate under reduced pressure to obtain the crude trimethylsilyl ether.

e If necessary, purify the product by flash column chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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